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4-Hydroxymandelate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Hydroxymandelate, a key aromatic alpha-hydroxy acid, holds significant interest in

biomedical research and drug development. It serves as a crucial intermediate in the

biosynthesis of essential compounds, including the antioxidant Coenzyme Q10, and is a

valuable precursor in the synthesis of pharmaceuticals.[1][2] This technical guide provides an

in-depth overview of the chemical properties, structure, and biological significance of 4-
Hydroxymandelate, supplemented with detailed experimental protocols and data presented

for clarity and practical application.

Chemical Properties and Structure
4-Hydroxymandelate, also known as p-hydroxymandelic acid, is an organic compound with

the chemical formula C₈H₈O₄.[3] It is structurally characterized by a benzene ring substituted

with a hydroxyl group and a hydroxyacetic acid moiety. This structure confers both acidic and

phenolic properties to the molecule.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1240059?utm_src=pdf-interest
https://www.benchchem.com/product/b1240059?utm_src=pdf-body
https://www.mtoz-biolabs.com/p-hydroxymandelic-acid-4-hydroxymandelic-acid-analysis-service.html
https://www.chemsrc.com/en/cas/1198-84-1_583748.html
https://www.benchchem.com/product/b1240059?utm_src=pdf-body
https://www.benchchem.com/product/b1240059?utm_src=pdf-body
https://www.benchchem.com/product/b1240059?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB00822
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of 4-Hydroxymandelate is presented in the

table below. It is important to note that the compound typically exists as a monohydrate.[4][5]

Property Value Source

Molecular Formula C₈H₈O₄ [3]

Molar Mass 168.148 g/mol [4]

Appearance

Light red powder, Colorless

crystalline solid, or White to

off-white crystalline solid

[4][6][7]

Melting Point
82-85 °C (monohydrate)[5][6]

[8], 89 °C[4], 103-106 °C[3]
Various

pKa (Strongest Acidic) 3.3 - 3.507 [3][9]

Solubility Good solubility in water [5][6][7][8]

Chemical Structure
4-Hydroxymandelate possesses a chiral center at the alpha-carbon of the carboxylic acid,

leading to the existence of two enantiomers: (R)-4-hydroxymandelic acid and (S)-4-

hydroxymandelic acid.[10][11] The specific stereoisomer is often crucial for its biological activity

and application in chiral synthesis.

Key Structural Features:

Phenolic Hydroxyl Group: Confers antioxidant properties and provides a site for further

chemical modification.

Alpha-Hydroxy Carboxylic Acid Moiety: Responsible for its acidic nature and participation in

various metabolic reactions.

Aromatic Ring: Provides a scaffold for interactions with biological targets.
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4-Hydroxymandelate is a metabolite found in various organisms, from bacteria to humans.[12]

Its significance stems from its role as an intermediate in key metabolic pathways.

Biosynthesis of Coenzyme Q10
Recent research has identified (S)-4-hydroxymandelate as a crucial intermediate in the

biosynthesis of the headgroup of Coenzyme Q10 (CoQ10) in human cells.[12][13] This

discovery has shed light on the previously incomplete understanding of CoQ10 synthesis. The

pathway begins with the conversion of 4-hydroxyphenylpyruvate, a derivative of the amino acid

tyrosine.

The enzymatic conversion of 4-hydroxyphenylpyruvate to 4-hydroxymandelate is a key step in

this pathway. The enzyme 4-hydroxymandelate synthase catalyzes this reaction.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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